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Compound of Interest

Compound Name: Calcium nonanoate

Cat. No.: B13772541

For laboratory personnel, including researchers, scientists, and drug development
professionals, the safe handling of chemical compounds is paramount. This document provides
crucial safety and logistical information for the handling and disposal of Calcium nonanoate,
grounded in available data for similar substances.

Note: A specific Safety Data Sheet (SDS) for Calcium nonanoate was not located. The
following guidance is based on data for similar calcium salts and nonanoic acid. Always consult
with your institution's Environmental Health and Safety (EHS) department for specific protocols.

Immediate Safety and Personal Protective Equipment
(PPE)

When handling Calcium nonanoate, a comprehensive approach to personal protection is
essential to minimize exposure and ensure safety. The recommended personal protective
equipment includes:

» Eye Protection: Wear safety glasses with side shields or goggles. If there is a risk of
splashing, a face shield is recommended.

e Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. Inspect gloves
for any signs of degradation or puncture before use.

o Respiratory Protection: In situations where dust may be generated, a NIOSH-approved
respirator with a particulate filter (e.g., N95, P100) is necessary. Ensure proper fit and use.
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» Skin and Body Protection: A lab coat or chemical-resistant apron should be worn to protect
against skin contact. In cases of potential significant exposure, a full-body suit may be
required.

Operational Plans: Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory
environment.

Handling:

o Ventilation: Handle Calcium nonanoate in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation of dust or fumes.

» Avoid Dust Formation: Take measures to prevent the generation of dust. Use appropriate
tools and techniques for transferring the substance.

o Grounding: If large quantities are being handled, ensure that equipment is properly grounded
to prevent electrostatic discharge, which could ignite dust.

o Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat, drink, or
smoke in the work area.

Storage:
o Container: Keep the container tightly closed and store in a cool, dry, and well-ventilated area.

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and moisture.

Disposal Plan

Dispose of Calcium nonanoate and any contaminated materials in accordance with all
applicable federal, state, and local regulations.

o Waste Characterization: The waste may be classified as hazardous. Consult your institution's
EHS department for proper waste characterization.

o Containerization: Collect waste in a designated, properly labeled, and sealed container.
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o Disposal Route: Do not dispose of down the drain or in the regular trash unless explicitly

approved by EHS. Arrange for pickup by a licensed hazardous waste disposal company.

Quantitative Data Summary

The following table summarizes available quantitative data for Calcium nonanoate and related

compounds. Note the absence of specific occupational exposure limits for Calcium nonanoate

itself.
Property Value Source/Compound
Molecular Formula C18H34Ca04 ChemSrc[1]
Molecular Weight 354.538 g/mol ChemSrc[1]

Occupational Exposure Limits

No specific limits established

for Calcium nonanoate.

OSHA PEL for Calcium Oxide:

5 mg/m3

NIOSH[2]

NIOSH REL for Calcium
Oxide: TWA 2 mg/m?3

NIOSH

Acute Toxicity (Oral LD50, Rat)

4,280 mg/kg (for Calcium
Acetate)

Fisher Scientific[3]

Experimental Protocols: First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Inhalation:

Move the individual to fresh air.

If breathing is difficult, provide oxygen.

If breathing has stopped, give artificial respiration.

Seek immediate medical attention.
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Skin Contact:

e Immediately remove contaminated clothing.

o Wash the affected area with soap and plenty of water for at least 15 minutes.

o Seek medical attention if irritation develops or persists.

Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.

 Remove contact lenses if present and easy to do.

o Seek immediate medical attention.

Ingestion:

Do not induce vomiting.

If the person is conscious, rinse their mouth with water and give them 2-4 cupfuls of water or
milk to drink.

Never give anything by mouth to an unconscious person.

Seek immediate medical attention.

Visual Workflow for Safe Handling of Calcium
Nonanoate
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Safe Handling Workflow for Calcium Nonanoate

Preparation

Assess Risks & Review SDS of Similar Compounds

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator if needed)

Handlingv?rocedure

Work in a Well-Ventilated Area
(e.g., Chemical Fume Hood)

Handle with Care to Minimize Dust

Use Grounded Equipment for Large Quantities

/:‘/CJst-Handling \

Securely Close Container Decontaminate Work Area
Store in a Cool, Dry, Well-Ventilated Area Wash Hands Thoroughly

Waste Disposal

Collect Waste in a Labeled, Sealed Container

Consult EHS for Proper Disposal Protocol

Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b13772541?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13772541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for the safe handling and disposal of Calcium Nonanoate in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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